![molecular formula C10H14N2O3S B7515535 N-[3-[methoxy(methyl)amino]-3-oxopropyl]thiophene-2-carboxamide](/img/structure/B7515535.png)
N-[3-[methoxy(methyl)amino]-3-oxopropyl]thiophene-2-carboxamide
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Overview
Description
N-[3-[methoxy(methyl)amino]-3-oxopropyl]thiophene-2-carboxamide, also known as MET, is a chemical compound that has gained interest in the scientific community due to its potential applications in research.
Mechanism of Action
The mechanism of action of N-[3-[methoxy(methyl)amino]-3-oxopropyl]thiophene-2-carboxamide as a PRMT5 inhibitor involves binding to the active site of the enzyme and preventing it from catalyzing the methylation of its substrate proteins. This leads to the inhibition of cancer cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and reduce the levels of PRMT5 and its substrate proteins. It has also been reported to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-[methoxy(methyl)amino]-3-oxopropyl]thiophene-2-carboxamide in lab experiments is its high selectivity for PRMT5 inhibition, which makes it a valuable tool for studying the role of PRMT5 in cancer and other diseases. However, its low solubility in aqueous solutions and potential toxicity at high concentrations are limitations that need to be considered.
Future Directions
For research on N-[3-[methoxy(methyl)amino]-3-oxopropyl]thiophene-2-carboxamide include exploring its potential as a therapeutic agent for cancer and neurodegenerative diseases, investigating its mechanism of action in more detail, and developing more efficient synthesis methods to improve its solubility and reduce potential toxicity. Additionally, this compound could be used as a tool for studying the role of PRMT5 in epigenetic regulation and other biological processes.
Synthesis Methods
The synthesis of N-[3-[methoxy(methyl)amino]-3-oxopropyl]thiophene-2-carboxamide involves the reaction of 2-acetylthiophene with N-methyl-N-(methoxyethyl)amine in the presence of a catalyst. This results in the formation of the intermediate 2-(N-methoxyethyl)-3-acetylthiophene, which is then reacted with N-methyl-N-(methylamino)formamide to give this compound.
Scientific Research Applications
N-[3-[methoxy(methyl)amino]-3-oxopropyl]thiophene-2-carboxamide has been used in various scientific research applications, including as a fluorescent probe for imaging lipid droplets in live cells, as a selective inhibitor of protein arginine methyltransferase 5 (PRMT5), and as a potential therapeutic agent for cancer and neurodegenerative diseases.
properties
IUPAC Name |
N-[3-[methoxy(methyl)amino]-3-oxopropyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3S/c1-12(15-2)9(13)5-6-11-10(14)8-4-3-7-16-8/h3-4,7H,5-6H2,1-2H3,(H,11,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSQKTESCORROIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)CCNC(=O)C1=CC=CS1)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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